Cas no 1280786-64-2 (3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine)

• Product Name: 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 1280786-64-2
• MF: C₁₀H₁₂BrF₃N₂
• MW: 297.11489200592
• MDL: MFCD18783203
• CID: 1025212
• PubChem ID: 53217458
• Update Time: 2025-06-25

3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine
• 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)-pyridin-2-amine
• 3-bromo-N-tert-butyl-5-(trifluoromethyl)pyridin-2-amine
• CS-0443930
• 1280786-64-2
• MFCD18783203
• 3-Bromo-2-(N-tert-butylamino)-5-trifluoromethylpyridine
• C10H12BrF3N2
• BS-20598
• 3-BROMO-2-(N-T-BUTYLAMINO)-5-TRIFLUOROMETHYLPYRIDINE
• A889084
• DTXSID10682497
• 2-Pyridinamine, 3-bromo-N-(1,1-dimethylethyl)-5-(trifluoromethyl)-
• AKOS015891996

• MDL： MFCD18783203
• Inchi： 1S/C10H12BrF3N2/c1-9(2,3)16-8-7(11)4-6(5-15-8)10(12,13)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： ZVWGZFFDFKLWAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN=C1NC(C)(C)C

Computed Properties

• Exact Mass: 296.01400
• Monoisotopic Mass: 296.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 274.2±40.0 °C at 760 mmHg
• Flash Point: 121.7±16.0 °C
• PSA: 24.92000
• LogP: 4.14630

3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine

Professional Introduction to Compound with CAS No. 1280786-64-2 and Product Name: 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine

The compound with CAS No. 1280786-64-2 and the product name 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this pyridine derivative incorporates several key functional groups, including a bromo substituent, a tert-butyl group, and a trifluoromethyl moiety, which collectively contribute to its distinctive chemical behavior and reactivity.

One of the most notable features of 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine is its ability to serve as a versatile building block in the synthesis of more complex molecules. The presence of the bromo group at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many bioactive compounds. Additionally, the tert-butyl group at the nitrogen position provides steric hindrance, which can be crucial for optimizing binding interactions within biological targets.

The trifluoromethyl group at the 5-position of the pyridine ring is another critical feature that enhances the compound's pharmacological potential. This group is known for its ability to improve metabolic stability, lipophilicity, and binding affinity towards certain biological receptors. Recent studies have demonstrated that trifluoromethyl-containing compounds often exhibit enhanced pharmacokinetic profiles, making them attractive candidates for drug development. The incorporation of this moiety into 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine suggests that it may possess similar advantages, potentially leading to more effective therapeutic agents.

In the realm of medicinal chemistry, pyridine derivatives have long been recognized for their broad spectrum of biological activities. The compound in question is no exception, showing promise in various preclinical studies aimed at identifying novel pharmacophores. For instance, research has indicated that derivatives of this nature may interact with enzymes and receptors involved in inflammatory pathways, making them candidates for treating conditions such as arthritis or autoimmune disorders. Furthermore, the structural motif is reminiscent of several known drugs that have demonstrated efficacy in oncology, suggesting potential applications in cancer therapy.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine. Molecular modeling studies have been instrumental in predicting how this compound might bind to biological targets at the atomic level. These simulations have provided valuable insights into optimizing its structure for improved potency and selectivity. By leveraging cutting-edge computational tools, researchers can now design experiments with greater precision, reducing the need for extensive trial-and-error approaches in synthetic chemistry.

The synthesis of 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine itself is a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step process involves careful manipulation of reaction conditions to ensure high yields and purity. Key steps include halogenation reactions to introduce the bromo substituent, nucleophilic substitution to incorporate the tert-butyl group, and protection-deprotection strategies to handle sensitive functional groups effectively. Each step must be meticulously controlled to avoid unwanted side products, underscoring the importance of expertise in synthetic methodologies.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing compounds like 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine on an industrial scale. Quality control measures must be implemented at every stage of production to guarantee consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the identity and purity of the final product. These rigorous standards help ensure that pharmaceutical intermediates meet the necessary criteria for further development.

The future prospects for 3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine are bright, particularly as more research emerges on its potential applications. Ongoing studies are exploring its efficacy in treating neurological disorders by targeting specific neurotransmitter systems. Additionally, its structural features make it a promising candidate for developing antiviral agents against emerging pathogens. As drug discovery continues to evolve at an unprecedented pace, compounds like this one will play a crucial role in identifying new therapeutic strategies.

In conclusion,3-Bromo-N-(tert-butyl)-5-(trifluoromethyl)pyridin-2-amine represents a significant contribution to pharmaceutical chemistry due to its versatile structure and potential biological activities. Its synthesis exemplifies modern synthetic methodologies, while its functional groups offer opportunities for further derivatization into bioactive molecules. With continued research and development,CAS No 1280786-64-2 will likely remain at forefront of drug discovery efforts aimed improving human health.